Cas no 100823-18-5 (Carbamic acid, butyl-, propyl ester)

Carbamic acid, butyl-, propyl ester structure
100823-18-5 structure
Product Name:Carbamic acid, butyl-, propyl ester
CAS No:100823-18-5
MF:C8H17NO2
MW:159.2260825634
CID:1127196
PubChem ID:10942737
Update Time:2025-04-20

Carbamic acid, butyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, butyl-, propyl ester
    • propyl N-butylcarbamate
    • Propyl butylcarbamate
    • 100823-18-5
    • DTXSID00449132
    • SCHEMBL7689872
    • Inchi: 1S/C8H17NO2/c1-3-5-6-9-8(10)11-7-4-2/h3-7H2,1-2H3,(H,9,10)
    • InChI Key: KJWVVSYDYGOFSU-UHFFFAOYSA-N
    • SMILES: O(C(NCCCC)=O)CCC

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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